2-{[(4-chlorophenyl)sulfonyl]-4-ethoxyanilino}-N-propylacetamide

• Molecular Formula: C19H23ClN2O4S
• Molecular Weight: 410.9 g/mol
• IUPAC Name: 2-(N-(4-chlorophenyl)sulfonyl-4-ethoxyanilino)-N-propylacetamide
• InChI: InChI=1S/C19H23ClN2O4S/c1-3-13-21-19(23)14-22(16-7-9-17(10-8-16)26-4-2)27(24,25)18-11-5-15(20)6-12-18/h5-12H,3-4,13-14H2,1-2H3,(H,21,23)
• InChI Key: MVBUHRILLYVCBL-UHFFFAOYSA-N
• SMILES: CCCNC(=O)CN(C1=CC=C(C=C1)OCC)S(=O)(=O)C2=CC=C(C=C2)Cl

Description

2-{[(4-chlorophenyl)sulfonyl]-4-ethoxyanilino}-N-propylacetamide, commonly known as CEAPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research.

Mechanism of Action

CEAPA acts as a competitive antagonist of the TRPV1 channel, blocking the binding of capsaicin to the channel and preventing its activation. This results in a decrease in calcium influx into the cell and a subsequent reduction in pain and temperature sensation.
Biochemical and Physiological Effects
CEAPA has been shown to reduce pain and inflammation in animal models of various diseases, including neuropathic pain, osteoarthritis, and inflammatory bowel disease. It has also been shown to have anti-cancer properties, with studies demonstrating its ability to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

CEAPA has several advantages for use in lab experiments, including its high potency and selectivity for TRPV1 inhibition, as well as its ability to cross the blood-brain barrier. However, its limited solubility in aqueous solutions can pose a challenge for some experiments.

Future Directions

There are several potential future directions for research on CEAPA. These include investigating its efficacy in treating other diseases, such as migraine, epilepsy, and diabetes, as well as developing more potent and selective TRPV1 inhibitors based on the structure of CEAPA. Additionally, further studies are needed to elucidate the exact mechanism of action of CEAPA and its potential interactions with other channels and receptors.

Synthesis Methods

CEAPA is synthesized through a multi-step process that involves the reaction of 4-chlorobenzenesulfonyl chloride with 4-ethoxyaniline to form an intermediate compound. This intermediate is then reacted with N-propylacetamide in the presence of a base to yield CEAPA. The purity of the final product can be improved through recrystallization using a suitable solvent.

Scientific Research Applications

CEAPA has been widely used in scientific research due to its potential as a selective inhibitor of the transient receptor potential vanilloid 1 (TRPV1) channel. TRPV1 is a non-selective cation channel that is involved in the perception of pain and temperature sensation. CEAPA has been shown to inhibit TRPV1 activation by capsaicin, a potent TRPV1 agonist, in vitro and in vivo.